Cas no 787617-56-5 (((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane)

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane is an organosilicon compound featuring a conjugated ethynylphenyl backbone with a terminal trimethylsilyl group and a 4-methoxyphenyl substituent. Its extended π-conjugation system makes it valuable in organic synthesis, particularly for cross-coupling reactions such as Sonogashira or Hagihara couplings, where it serves as a versatile building block. The trimethylsilyl group enhances stability and facilitates further functionalization, while the methoxy moiety offers electronic modulation for tailored reactivity. This compound is useful in materials science, especially for constructing molecular wires, optoelectronic materials, or metal-organic frameworks. Its well-defined structure and synthetic flexibility make it a reliable intermediate for advanced research applications.

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane structure

787617-56-5 structure

Product Name:((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane

CAS No:787617-56-5

MF:C₂₀H₂₀OSi

MW:304.457706451416

CID:533883

PubChem ID:11843650

Update Time:2025-05-22

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

- ((4-((4-Methoxyphenyl)ethynyl)phenyl)ethynyl)trimethylsilane
- ((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane
- ((4-((4-METHOXYPHENYL)ETHYNYL)PHENYL)ETHYNYL)-TRIMETHYLSILANE
- Silane, [[4-[(4-methoxyphenyl)ethynyl]phenyl]ethynyl]trimethyl-
- AGN-PC-00HBAP
- AK101980
- ANW-62490
- CTK2G4877
- KB-204961
- SureCN714294
- ({4-[(4-Methoxyphenyl)ethynyl]phenyl}ethynyl)(trimethyl)silane
- 2-[4-[2-(4-methoxyphenyl)ethynyl]phenyl]ethynyl-trimethylsilane
- SCHEMBL714294
- 787617-56-5
- 1-(trimethylsilylethynyl)-4-(p-methoxyphenylethynyl)benzene
- CPLBPNLTDSEUJJ-UHFFFAOYSA-N
- DTXSID20474300
- DB-327557
- MDL： MFCD23135436
- Inchi： 1S/C20H20OSi/c1-21-20-13-11-18(12-14-20)6-5-17-7-9-19(10-8-17)15-16-22(2,3)4/h7-14H,1-4H3
- InChI Key： CPLBPNLTDSEUJJ-UHFFFAOYSA-N
- SMILES： [Si](C#CC1C=CC(C#CC2C=CC(=CC=2)OC)=CC=1)(C)(C)C

Computed Properties

Exact Mass: 304.128341792g/mol
Monoisotopic Mass: 304.128341792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 22
Rotatable Bond Count: 1
Complexity: 473
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 394.3±42.0 °C at 760 mmHg
Flash Point: 152.0±28.3 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019114932-1g	((4-((4-Methoxyphenyl)ethynyl)phenyl)ethynyl)trimethylsilane	787617-56-5	95%	1g	$653.12	2023-09-01
TRC	M073005-50mg	((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane	787617-56-5		50mg	$ 510.00	2022-06-04
TRC	M073005-100mg	((4-((4-Methoxyphenyl)ethynyl)phenyl)-ethynyl)trimethylsilane	787617-56-5		100mg	$ 850.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660127-1g	((4-((4-Methoxyphenyl)ethynyl)phenyl)ethynyl)trimethylsilane	787617-56-5	98%	1g	￥6594.00	2024-07-28